Cas no 1204573-34-1 (2-chloro-3,6-difluorobenzene-1-sulfonamide)

• Product Name: 2-chloro-3,6-difluorobenzene-1-sulfonamide
• CAS No: 1204573-34-1
• MF: C₆H₄ClF₂NO₂S
• MW: 227.61626625061
• MDL: MFCD12922612
• CID: 4577168
• PubChem ID: 50998394
• Update Time: 2025-06-08

2-chloro-3,6-difluorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-3,6-difluorobenzenesulfonamide
• 2-chloro-3,6-difluorobenzene-1-sulfonamide

• MDL： MFCD12922612
• Inchi： 1S/C6H4ClF2NO2S/c7-5-3(8)1-2-4(9)6(5)13(10,11)12/h1-2H,(H2,10,11,12)
• InChI Key： WMISJSUWTSFELJ-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=C(F)C=CC(F)=C1Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1

Additional information on 2-chloro-3,6-difluorobenzene-1-sulfonamide

Introduction to 2-chloro-3,6-difluorobenzene-1-sulfonamide (CAS No: 1204573-34-1)

2-chloro-3,6-difluorobenzene-1-sulfonamide, identified by its Chemical Abstracts Service (CAS) number 1204573-34-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of sulfonamides, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, including the presence of chlorine and fluorine substituents, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and derivatization.

The sulfonamide functional group (-SO₂NH₂) is a key pharmacophore in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. The introduction of halogen atoms, particularly chlorine and fluorine, into the benzene ring enhances the lipophilicity and metabolic stability of the compound, which are critical factors in drug design. This modification also influences the electronic distribution within the molecule, affecting its reactivity and interaction with biological systems.

In recent years, there has been a growing interest in halogenated aromatic sulfonamides due to their potential as intermediates in the synthesis of novel pharmaceuticals. The compound 2-chloro-3,6-difluorobenzene-1-sulfonamide has been explored in various research settings for its possible applications in the development of antimicrobial agents, anti-inflammatory drugs, and other therapeutic modalities. Its unique structural framework allows for selective binding to biological targets, making it a promising candidate for further investigation.

One of the most compelling aspects of 2-chloro-3,6-difluorobenzene-1-sulfonamide is its versatility in chemical synthesis. The presence of both chlorine and fluorine atoms provides multiple sites for functionalization, enabling researchers to tailor the molecule's properties for specific applications. For instance, fluorine atoms can be readily replaced with other functional groups through nucleophilic aromatic substitution reactions, while chlorine can be displaced using strong nucleophiles. This flexibility makes the compound an attractive building block for constructing more complex molecules with tailored biological activities.

The pharmaceutical industry has been particularly interested in sulfonamides due to their long history of clinical use. Compounds such as sulfamethoxazole and sulfadiazine have demonstrated efficacy in treating various infections and inflammatory conditions. The introduction of halogen atoms into these molecules has further enhanced their pharmacological profiles. For example, fluorine substitution has been shown to improve drug resistance against bacterial enzymes and increase bioavailability. Similarly, chlorine substituents can modulate metabolic pathways and enhance binding affinity to target proteins.

Recent studies have highlighted the potential of 2-chloro-3,6-difluorobenzene-1-sulfonamide as a lead compound for drug discovery. Researchers have employed computational methods to predict its binding interactions with biological targets, providing insights into its mechanism of action. These studies have revealed that the compound can interact with enzymes involved in metabolic pathways relevant to inflammation and infection. Additionally, experimental investigations have shown that derivatives of this molecule exhibit promising antimicrobial properties against resistant bacterial strains.

The agrochemical sector has also explored the use of halogenated sulfonamides as active ingredients in pesticides and herbicides. The structural features of 2-chloro-3,6-difluorobenzene-1-sulfonamide make it a suitable candidate for developing compounds that can inhibit plant pathogens or regulate plant growth. By modifying its chemical structure, researchers can optimize its efficacy while minimizing environmental impact. This approach aligns with the growing demand for sustainable agricultural practices that prioritize safety and ecological balance.

In conclusion,2-chloro-3,6-difluorobenzene-1-sulfonamide (CAS No: 1204573-34-1) represents a significant advancement in the field of organic chemistry and pharmaceutical research. Its unique structural features and versatile chemical properties make it a valuable tool for developing new drugs and agrochemicals. As research continues to uncover its potential applications,this compound is poised to play a crucial role in addressing global health challenges while promoting sustainable agricultural practices.